7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one

• IUPAC Name: 7,7-dimethyl-6,8-dihydroquinolin-5-one
• InChI: InChI=1S/C11H13NO/c1-11(2)6-9-8(10(13)7-11)4-3-5-12-9/h3-5H,6-7H2,1-2H3
• InChI Key: VQELAXQGFKCONV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=CC=N2)C(=O)C1)C
• Molecular Formula: C11H13NO
• DSSTOX Substance ID: DTXSID30483862
• Molecular Weight: 175.23 g/mol
• CAS RN: 5220-63-3

Description

7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one, also known as DMQ, is a heterocyclic compound that is widely used in scientific research. It is a derivative of quinoline and has a unique structure that makes it a valuable tool for studying various biological processes.

Scientific Research Applications

Antioxidant Properties

7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one derivatives have been synthesized and shown to exhibit potent in vitro antioxidant activity. This was determined through a study involving a one-pot four-component condensation process, indicating potential applications in fields requiring antioxidant properties (Fındık, Ceylan, & Elmastaş, 2012).

Antitubercular Activity

Variants of the Bohlmann-Rahtz reaction were used to synthesize derivatives of 7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one. These compounds were then evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, with some showing promising results as antitubercular agents (Kantevari et al., 2011).

Chemical Synthesis and Structural Analysis

There has been considerable interest in the synthesis and structural characterization of 7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one derivatives. Studies have focused on their preparation through various chemical reactions and analyzing their molecular structures using techniques like X-ray crystallography (Huang & Hartmann, 1998); (Wang, Shi, & Tu, 2002); (Rudenko et al., 2013).

Applications in Polymerization

Research has explored the use of 7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one in the polymerization process. For example, its derivatives have been used in the synthesis of nickel bromides, acting as catalysts for ethylene polymerization to produce polyethylene waxes (Huang et al., 2016).

Antibacterial Properties

Some derivatives of 7,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests potential applications in the development of new antibacterial agents (Satish et al., 2016).

Fluorescence and Luminescence Properties

Some derivatives, particularly 10-dimethylamino derivatives, have been noted for their yellow color and luminescence in the visible region. This unique property may have implications for their use in materials science and imaging technologies (Pozharskii et al., 2016).